Cas no 374794-78-2 (3,3-difluoro-4-methylpiperidine hydrochloride)

• Product Name: 3,3-difluoro-4-methylpiperidine hydrochloride
• CAS No: 374794-78-2
• MF: C₆H₁₂ClF₂N
• MW: 171.61598777771
• MDL: MFCD20668745
• CID: 4457307
• PubChem ID: 21955334
• Update Time: 2025-05-24

3,3-difluoro-4-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-methylpiperidine,hydrochloride
• 3,3-Difluoro-4-Methylpiperidine Hydrochloride
• 3,3-Difluoro-4-Methylpiperidine Hydrochloride(WX601405)
• 3,3-difluoro-4-methylpiperidine
• 374794-78-2
• SCHEMBL5767419
• EN300-178840
• AS-39771
• CS-0051632
• 3,3-DIFLUORO-4-METHYLPIPERIDINEHYDROCHLORIDE
• PB21524
• MFCD20668745
• AKOS024126237
• 3,3-Difluoro-4-methylpiperidine HCl
• (RS)-3,3-difluoro-4-methylpiperidine hydrochloride
• ZPA79478
• 3,3-difluoro-4-methylpiperidine;hydrochloride
• 3,3-difluoro-4-methylpiperidine hydrochloride

• MDL： MFCD20668745
• Inchi： 1S/C6H11F2N.ClH/c1-5-2-3-9-4-6(5,7)8;/h5,9H,2-4H2,1H3;1H
• InChI Key： AAQMXERVVVNUOA-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCCC1C)F

Computed Properties

• Exact Mass: 171.0626334g/mol
• Monoisotopic Mass: 171.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3,3-difluoro-4-methylpiperidine hydrochloride

3,3-Difluoro-4-Methylpiperidine Hydrochloride: A Comprehensive Overview

The compound 3,3-difluoro-4-methylpiperidine hydrochloride (CAS No. 374794-78-2) is a synthetic chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development. The hydrochloride salt form of this compound is particularly relevant due to its enhanced solubility and stability, making it suitable for various biological assays and therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,3-difluoro-4-methylpiperidine hydrochloride through a variety of methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which have been optimized to achieve high yields and selectivity. These methods not only facilitate the preparation of the compound but also pave the way for further structural modifications to explore its pharmacological profile.

The structural features of 3,3-difluoro-4-methylpiperidine hydrochloride are critical to its biological activity. The presence of two fluorine atoms at the 3-position introduces electronic effects that can influence the compound's interaction with biological targets. Additionally, the methyl group at the 4-position contributes to the molecule's stereochemistry and may play a role in its binding affinity to specific receptors or enzymes.

Emerging research has highlighted the potential of 3,3-difluoro-4-methylpiperidine hydrochloride as a modulator of ion channels, particularly voltage-gated sodium channels. Studies conducted in vitro have demonstrated that this compound exhibits potent inhibitory effects on Nav1.7 channels, which are implicated in chronic pain conditions such as neuropathic pain. These findings suggest that 3,3-difluoro-4-methylpiperidine hydrochloride could serve as a lead compound for the development of novel analgesics with improved efficacy and reduced side effects.

Furthermore, computational modeling techniques have been employed to investigate the molecular interactions between 3,3-difluoro-4-methylpiperidine hydrochloride and its target proteins. These studies provide insights into the key residues responsible for binding and offer opportunities for rational drug design. For instance, molecular dynamics simulations have revealed that the fluorine atoms at positions 1 and 2 contribute significantly to stabilizing interactions within the binding pocket.

In terms of pharmacokinetics, recent studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 3,3-difluoro-4-methylpiperidine hydrochloride in preclinical models. Results indicate that the compound exhibits favorable oral bioavailability and minimal metabolic liabilities, making it a promising candidate for further preclinical testing.

Another area of interest lies in the exploration of 3,3-difluoro-4-methylpiperidine hydrochloride as a tool compound for studying neurodegenerative diseases such as Alzheimer's disease. Preclinical data suggest that this compound may possess neuroprotective properties by modulating oxidative stress pathways and reducing inflammation in neuronal cells.

It is worth noting that CAS No. 374794-78-2 has also been investigated for its potential use in non-pharmacological applications. For example, its unique chemical properties make it a candidate for advanced materials science research, particularly in the development of novel polymers or catalytic systems.

In conclusion, 3,3-difluoro-4-methylpiperidine hydrochloride (CAS No. 374794-78-2) represents a versatile chemical entity with diverse applications across multiple scientific disciplines. Its structural features, coupled with recent advancements in synthetic methods and pharmacological studies, position it as a valuable tool for both academic research and industrial development.